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Compound of Interest

Compound Name: Dehydroindapamide

Cat. No.: B195223 Get Quote

Dehydroindapamide: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dehydroindapamide, focusing on

its chemical identity, synthesis, and role as a primary metabolite of the antihypertensive drug

Indapamide.

Chemical Identity
Dehydroindapamide is the indole form of Indapamide and a principal metabolite detected in

human blood following the administration of Indapamide.[1][2] Its formation is a key aspect of

Indapamide's biotransformation.

Table 1: Chemical Identifiers for Dehydroindapamide
Identifier Value Source(s)

CAS Number 63968-75-2 [3][4][5][6]

Molecular Formula C₁₆H₁₄ClN₃O₃S [4][5]

Molecular Weight 363.82 g/mol [4][5]

IUPAC Name
4-chloro-N-(2-methyl-1H-indol-

1-yl)-3-sulfamoylbenzamide
[5]
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Table 2: Chemical Synonyms for Dehydroindapamide
Synonym Source(s)

4-chloro-N-(2-methyl-1H-indol-1-yl)-3-

sulfamoylbenzamide
[5]

BRN 4567208 [5]

UNII-AZ0ETT16DT [5]

Indapamide EP Impurity B [2]

Indapamide USP Related Compound A [2][7]

4-Chloro-N-(2-methyl-1-indolyl)-3-

sulfamoylbenzamide
[5]

4-Chloro-3-sulfamoyl-N-(2-methyl-1H-indol-1-

yl)benzamide
[5]

Synthesis and Experimental Protocols
Dehydroindapamide can be synthesized in the laboratory through the oxidation of

Indapamide. This process is crucial for producing a standard for analytical and research

purposes.[1]

Experimental Protocol: Synthesis of
Dehydroindapamide via Manganese Dioxide (MnO₂)
Oxidation
This protocol is adapted from a published method for the laboratory-scale synthesis of

Dehydroindapamide.[1]

Materials:

Indapamide (200 mg)

Manganese Dioxide (MnO₂) (1 g)
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Acetone (30 ml)

Celite

Darco (activated carbon)

Procedure:

Add 1 g of MnO₂ to a solution of 200 mg of Indapamide in 30 ml of acetone.

Stir the mixture at room temperature for 2 hours.

Filter the mixture over a plug of Celite (approximately 2 g) and Darco (200 mg).

Rinse the filter cake with one volume of acetone.

The resulting filtrate contains the synthesized Dehydroindapamide.

Confirmation: The product can be confirmed by proton and ¹³C NMR. The ¹H NMR spectrum of

Dehydroindapamide will show the absence of the signals for the single proton at C-2 and the

two protons at C-3 of Indapamide, and the appearance of a new singlet at approximately 6.34

ppm.[1][8]

Metabolic Pathway
Dehydroindapamide is a significant metabolite of Indapamide, formed through a

dehydrogenation pathway catalyzed by cytochrome P450 enzymes, with CYP3A4 being the

primary enzyme responsible.[1][2][9] This metabolic conversion involves the aromatization of

the indoline ring of Indapamide to an indole ring.[1][2]
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Metabolic conversion of Indapamide to Dehydroindapamide.

Role in Drug Metabolism and Research
The formation of Dehydroindapamide is a critical step in the metabolism of Indapamide.[1]

Understanding this pathway is essential for comprehending the overall pharmacokinetic and

pharmacodynamic profile of Indapamide. The availability of a synthetic standard for

Dehydroindapamide allows for the quantitative measurement of the Indapamide turnover rate

by CYP3A4.[4] This is particularly important in drug development for assessing potential drug-

drug interactions and in clinical settings for understanding variability in patient response to

Indapamide. While 5-hydroxyindapamide, another major metabolite, has shown antioxidant

activity, the antihypertensive activity of Dehydroindapamide is not as well characterized.[1]

Further research into the pharmacological effects of Dehydroindapamide could provide

deeper insights into the therapeutic actions of its parent compound, Indapamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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